Cas no 113738-80-0 (2',3',4',5,6-Pentahydroxyflavone)

2',3',4',5,6-Pentahydroxyflavone structure
113738-80-0 structure
Product Name:2',3',4',5,6-Pentahydroxyflavone
CAS No:113738-80-0
MF:C20H20O7
MW:372.368606567383
CID:2067284
PubChem ID:14055877
Update Time:2025-04-21

2',3',4',5,6-Pentahydroxyflavone Chemical and Physical Properties

Names and Identifiers

    • 2',3',4',5,6-Pentahydroxyflavone
    • 5,6,2',3',4'-pentamethoxyflavone
    • 5,6-dimethoxy-2-(2,3,4-trimethoxyphenyl)chromen-4-one
    • LMPK12110115
    • 5,6-Dimethoxy-2-(2,3,4-trimethoxyphenyl)-4H-1-benzopyran-4-one
    • SCHEMBL16894663
    • DTXSID80555144
    • 5,6-Dimethoxy-2-(2,3,4-trimethoxyphenyl)-4H-chromen-4-one
    • 113738-80-0
    • Inchi: 1S/C20H20O7/c1-22-14-9-8-13-17(19(14)25-4)12(21)10-16(27-13)11-6-7-15(23-2)20(26-5)18(11)24-3/h6-10H,1-5H3
    • InChI Key: RXRZZDZJENMNEF-UHFFFAOYSA-N
    • SMILES: O1C2C=CC(=C(C=2C(C=C1C1C=CC(=C(C=1OC)OC)OC)=O)OC)OC

Computed Properties

  • Exact Mass: 372.12090297g/mol
  • Monoisotopic Mass: 372.12090297g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 548
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 72.4Ų
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